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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

A Comparative Analysis of Strontium Bromide
Synthesis Methods: A Guide for Researchers
For researchers, scientists, and drug development professionals, the efficient and cost-effective

synthesis of strontium bromide is a critical consideration. This guide provides a comparative

analysis of the most common methods for synthesizing strontium bromide, offering insights into

their respective cost-effectiveness, procedural details, and potential applications.

Strontium bromide (SrBr₂) is a compound with diverse applications, ranging from its use in

pharmaceuticals to its role as a tracer in geochemical research. The choice of synthesis

method can significantly impact the purity, yield, and overall cost of the final product. This

analysis focuses on three primary methods: the reaction of strontium carbonate with

hydrobromic acid, the reaction of strontium hydroxide with hydrobromic acid, and an alternative

industrial approach designed to circumvent the high cost of hydrobromic acid.

Comparative Overview of Synthesis Methods
The selection of an appropriate synthesis method for strontium bromide hinges on a balance of

factors including raw material cost, desired purity, reaction yield, and scalability. Below is a

summary of the key quantitative aspects of the three primary methods.
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Parameter

Method 1:
Strontium
Carbonate +
Hydrobromic Acid

Method 2:
Strontium
Hydroxide +
Hydrobromic Acid

Method 3:
Industrial (SrCO₃ +
HCl + NaBr)

Primary Reagents

Strontium Carbonate

(SrCO₃), Hydrobromic

Acid (HBr)

Strontium Hydroxide

(Sr(OH)₂),

Hydrobromic Acid

(HBr)

Strontium Carbonate

(SrCO₃), Hydrochloric

Acid (HCl), Sodium

Bromide (NaBr)

Purity

High purity achievable

with appropriate

purification.

High purity achievable

with appropriate

purification.

Potentially lower purity

without extensive

purification, but

suitable for many

industrial applications.

A purity of up to

97.6% has been

reported using

hydrobromic acid in a

modified process.[1]

Key Cost Driver
High cost of

hydrobromic acid.

High cost of

hydrobromic acid.

Avoids the direct use

of expensive

hydrobromic acid.[1]

Byproducts
Carbon Dioxide (CO₂),

Water (H₂O)
Water (H₂O)

Sodium Chloride

(NaCl), Water (H₂O),

Carbon Dioxide (CO₂)

Energy Consumption

Moderate; requires

heating for reaction

and crystallization.

Moderate;

neutralization reaction

is exothermic, but may

require heating for

crystallization.

Potentially higher due

to multiple reaction

and separation steps.

Experimental Protocols
Detailed experimental procedures are essential for replicating and optimizing the synthesis of

strontium bromide. The following are representative protocols for each of the discussed
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methods.

Method 1: Synthesis from Strontium Carbonate and
Hydrobromic Acid
This method involves the reaction of a strontium salt with hydrobromic acid to produce

strontium bromide.

Reaction: SrCO₃ + 2HBr → SrBr₂ + H₂O + CO₂[2]

Procedure:

In a well-ventilated fume hood, slowly add a stoichiometric amount of hydrobromic acid (e.g.,

48% aqueous solution) to a suspension of strontium carbonate in distilled water with

constant stirring.

The reaction will produce carbon dioxide gas, so the addition of acid should be gradual to

control effervescence.

Once the reaction is complete (i.e., no more gas evolution), gently heat the solution to

ensure all the strontium carbonate has reacted.

Filter the hot solution to remove any unreacted starting material or insoluble impurities.

Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath

to induce crystallization of strontium bromide hexahydrate (SrBr₂·6H₂O).

Collect the crystals by filtration and wash them with a small amount of cold distilled water.

To obtain anhydrous strontium bromide, the hexahydrate can be heated to 180°C.[2]

Method 2: Synthesis from Strontium Hydroxide and
Hydrobromic Acid
This method utilizes the neutralization reaction between a base (strontium hydroxide) and an

acid (hydrobromic acid).[2]

Reaction: Sr(OH)₂ + 2HBr → SrBr₂ + 2H₂O[3][4]
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Procedure:

Dissolve strontium hydroxide in distilled water. Gentle heating may be required to aid

dissolution.

In a separate beaker, dilute the required amount of hydrobromic acid (e.g., 48% aqueous

solution) with distilled water.

Slowly add the hydrobromic acid solution to the strontium hydroxide solution with continuous

stirring. The reaction is exothermic.

Monitor the pH of the solution. The addition of acid should continue until the solution is

neutral (pH ≈ 7).

Filter the resulting solution to remove any impurities.

Concentrate the filtrate by gentle heating to initiate crystallization.

Cool the solution to induce the formation of strontium bromide hexahydrate crystals.

Isolate the crystals by filtration, wash with cold distilled water, and dry.

Anhydrous strontium bromide can be obtained by heating the hexahydrate at 180°C.[2]

Method 3: Industrial Synthesis without Hydrobromic
Acid
This more cost-effective industrial process avoids the direct use of expensive hydrobromic acid

by employing a double displacement reaction.[1]

Conceptual Steps:

Strontium Chloride Formation: React strontium carbonate with hydrochloric acid to produce

strontium chloride, water, and carbon dioxide.

SrCO₃ + 2HCl → SrCl₂ + H₂O + CO₂
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Double Displacement: React the strontium chloride solution with a solution of sodium

bromide. Due to the lower solubility of sodium chloride in certain solvents (like ethanol),

strontium bromide can be selectively isolated.

SrCl₂ + 2NaBr → SrBr₂ + 2NaCl

Purification: The strontium bromide is then purified from the reaction mixture. The high

solubility of strontium bromide in ethanol can be exploited to separate it from the less soluble

sodium chloride.[1]

Cost-Effectiveness Analysis
A precise cost-effectiveness analysis depends on the current market prices of the reagents.

However, a qualitative and estimated quantitative comparison can be made based on available

data.

Reagent Purity
Price (USD/kg) -
Approximate

Strontium Carbonate ≥99.9%
$63.80 (100g) - $236.00

(500g)

Strontium Carbonate Fine $8.53/kg[5]

Strontium Carbonate Electronic Grade $26.00 - $141.00[6]

Hydrobromic Acid 48% $148.00 - $117.20 (bulk)[7]

Hydrobromic Acid 48% ~$31.73/L (200L)[8]

Hydrobromic Acid 48% ~$32.50 (1kg)[9]

Hydrochloric Acid 31.5% Industrial Grade

Varies significantly with

quantity, from ~$19/quart to

bulk pricing[10]

Hydrochloric Acid Industrial Grade $185 - $265/Ton[11]

Sodium Bromide Technical Grade ~$16.10/kg (50 lb bag)[12]

Sodium Bromide Extrapure ~$30.50/kg (500g)[13]
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Analysis:

Methods 1 and 2 are heavily impacted by the high cost of hydrobromic acid. While these

methods are straightforward and can produce high-purity strontium bromide, they are less

economically viable for large-scale production.

Method 3 presents a more cost-effective alternative for industrial applications by utilizing

cheaper and more readily available reagents like hydrochloric acid and sodium bromide. The

trade-off may be in the initial purity of the product, potentially requiring additional purification

steps which would add to the overall cost and complexity. The projected prices for strontium

bromide produced via a modified industrial process are in the range of 0.09-0.28 €/kWh of

heat stored, indicating its economic advantage for large-scale applications.[1]

Visualization of Synthesis Pathways
The logical flow of the synthesis methods can be visualized to better understand the process

choices.

Starting Materials

Primary Reagents Product

Strontium Carbonate (SrCO3)

Strontium Bromide (SrBr2)

  + 2HBr
(Method 1)

SrCl2

 + 2HCl

Strontium Hydroxide (Sr(OH)2)   + 2HBr
(Method 2)

Hydrobromic Acid (HBr)

Hydrochloric Acid (HCl)

Sodium Bromide (NaBr)

 + 2NaBr
(Method 3)
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Caption: Comparative pathways for Strontium Bromide synthesis.

Conclusion
The choice of a synthesis method for strontium bromide requires careful consideration of the

desired scale of production, purity requirements, and economic constraints. For laboratory-

scale synthesis where high purity is paramount and cost is a secondary concern, the direct

reaction of strontium carbonate or strontium hydroxide with hydrobromic acid offers a

straightforward route. However, for industrial-scale production, the alternative pathway utilizing

hydrochloric acid and sodium bromide presents a significantly more cost-effective approach,

albeit with potential challenges in purification. Researchers and production managers should

weigh these factors to select the most appropriate method for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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